Cas no 28081-33-6 (Pentanedioic acid, 2-nitro-, dimethyl ester)

• Product Name: Pentanedioic acid, 2-nitro-, dimethyl ester
• CAS No: 28081-33-6
• MF: C₇H₁₁NO₆
• MW: 205.165342569351
• CID: 1433548
• PubChem ID: 13508401
• Update Time: 2025-04-20

Pentanedioic acid, 2-nitro-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-nitro-, dimethyl ester
• dimethyl 2-nitropentanedioate
• 28081-33-6
• dimethyl-2-nitroglutarate
• DTXSID70542548
• 2-nitro-pentanedioic acid dimethyl ester

• Inchi： 1S/C7H11NO6/c1-13-6(9)4-3-5(8(11)12)7(10)14-2/h5H,3-4H2,1-2H3
• InChI Key： LKURPEQHDOAOGX-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC(=O)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 205.05863
• Monoisotopic Mass: 205.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 95.74